Cas no 941292-79-1 (Pentanoic acid,2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-,(2S)-)

• Product Name: Pentanoic acid,2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-,(2S)-
• CAS No: 941292-79-1
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD22200797
• CID: 1011993
• PubChem ID: 59522911
• Update Time: 2025-04-20

Pentanoic acid,2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-,(2S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-,(2S)-
• boc-(s)-2-aminomethylpentanoic acid
• (2S)-2-({[(tert-butoxy)carbonyl]amino}methyl)pentanoic acid
• CS-0434196
• 941292-79-1
• (2S)-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pentanoic acid
• (S)-2-[(Boc-amino)methyl]pentanoic Acid
• (S)-2-(((tert-Butoxycarbonyl)amino)methyl)pentanoicacid
• SCHEMBL13109033
• (S)-2-(((tert-Butoxycarbonyl)amino)methyl)pentanoic acid
• F72832
• (2S)-2-{[(TERT-BUTOXYCARBONYL)AMINO]METHYL}PENTANOIC ACID
• DS-019149

• MDL： MFCD22200797
• Inchi： 1S/C11H21NO4/c1-5-6-8(9(13)14)7-12-10(15)16-11(2,3)4/h8H,5-7H2,1-4H3,(H,12,15)(H,13,14)/t8-/m0/s1
• InChI Key： ZMTFJZAKAIBBQV-QMMMGPOBSA-N
• SMILES： O(C(NC[C@@H](C(=O)O)CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų